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Compound of Interest

Compound Name: Dicyclohexyliodoborane
CAS No.: 55382-85-9
Cat. No.: B1586890

Get Quote

This guide provides an in-depth exploration of dicyclohexyliodoborane (ChxzBl), a powerful
and versatile reagent in modern organic chemistry. Tailored for researchers, scientists, and
professionals in drug development, this document elucidates the fundamental properties,
synthesis, and strategic applications of ChxzBlI, with a focus on the underlying principles that
govern its reactivity and selectivity.

Core Characteristics and Physicochemical
Properties

Dicyclohexyliodoborane is an organoboron compound valued for its utility in stereoselective
synthesis.[1][2] Its core identity is defined by a unique combination of steric bulk from the two
cyclohexyl groups and the electronic effect of the iodine atom bonded to boron.

A summary of its key identifiers and properties is presented below:
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Property Value Source(s)
CAS Number 55382-85-9 [3]
Molecular Formula (CeH11)2BI [3]
Molecular Weight 304.02 g/mol [3]
Synonym Dicyclohexylboryl iodide [3]
Appearance Liquid [2]
Density 1.325 g/mL at 25 °C [2]
Boiling Point 198-200 °C at 1.25 mmHg [2]

Synthesis of Dicyclohexyliodoborane: A Step-by-
Step Protocol

The preparation of dicyclohexyliodoborane is typically achieved through the hydroboration of
cyclohexene to form dicyclohexylborane, followed by iodination. The choice of reagents and
reaction conditions is critical for achieving high purity and yield.

Experimental Protocol: Synthesis of
Dicyclohexyliodoborane

Materials:

Borane-dimethyl sulfide complex (BH3-SMez2)

Cyclohexene

lodine (I2)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard glassware for air- and moisture-sensitive reactions (Schlenk line or glovebox)

Procedure:
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» Preparation of Dicyclohexylborane (Chxz2BH):

o Under an inert atmosphere (argon or nitrogen), a solution of borane-dimethyl sulfide
complex in anhydrous THF is cooled to O °C in an ice bath.

o Two equivalents of cyclohexene are added dropwise to the stirred solution. The choice of
a 2:1 stoichiometry is crucial to favor the formation of the dialkylborane over the
trialkylborane.

o The reaction mixture is stirred at 0 °C for a designated period, typically 1-2 hours, during
which the dicyclohexylborane often precipitates as a white solid.

« lodination to form Dicyclohexyliodoborane (ChxzBI):
o A solution of one equivalent of iodine in anhydrous THF is prepared.

o This iodine solution is added slowly to the suspension of dicyclohexylborane at 0 °C. The
iodine acts as an electrophile, substituting the hydride on the boron atom.

o The reaction is allowed to warm to room temperature and stirred until the characteristic
color of iodine disappears, indicating the completion of the reaction.

o Work-up and Purification:
o The solvent is removed under reduced pressure.

o The resulting crude dicyclohexyliodoborane can be purified by distillation under reduced
pressure to yield a clear liquid.

Visualizing the Synthesis Workflow
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Step 1: Hydroboration

BHs-SMe:2 + 2 Cyclohexene
in THF at 0 °C

tir for 1-2h

Dicyclohexylborane (ChxzBH)
(White Precipitate)

Add Iz solution at 0 °C,
warm to RT

Step|2: Iodination

Dicyclohexyliodoborane (ChxzBI) lodine (I2) in THF

Remove solvent

Step 3: Purification

Vacuum Distillation

:

Pure ChxzBlI

Click to download full resolution via product page
Caption: Synthetic workflow for Dicyclohexyliodoborane.

Key Applications in Stereoselective Synthesis

Dicyclohexyliodoborane is a reagent of choice for the formation of boron enolates, which are
key intermediates in stereoselective aldol reactions. Its bulky cyclohexyl groups provide a well-
defined steric environment, enabling high levels of diastereoselectivity.

Mechanism of Action: Enolboration
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The primary application of dicyclohexyliodoborane is in the enolboration of ketones, esters,
and amides.[2][3] The reaction proceeds through a six-membered transition state, where the
stereochemistry of the resulting enolate is dictated by the steric interactions between the
substituents on the carbonyl compound and the cyclohexyl groups of the borane.

o Expert Insight: The use of dicyclohexyliodoborane, often in combination with a tertiary
amine base like triethylamine, allows for the selective formation of either the (Z)- or (E)-
enolates depending on the substrate and reaction conditions. This control is fundamental to
directing the stereochemical outcome of subsequent reactions.

Visualizing the Aldol Reaction Pathway
Ketone/Ester + ChxzBI
( + Tertiary Amine )

Enolboration

Boron Enolate Intermediate Aldehvde
(Stereochemically Defined) y

Idol Addition

Aldol Adduct
(Diastereomerically Enriched)
G-Hydroxy Carbonyl Producg

Click to download full resolution via product page

Caption: Generalized pathway for a ChxzBl-mediated aldol reaction.
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Handling and Safety Considerations

Dicyclohexyliodoborane is a reactive and moisture-sensitive compound. It should be handled
under an inert atmosphere using standard Schlenk techniques or in a glovebox. It is also
corrosive and should be handled with appropriate personal protective equipment (PPE),
including gloves and safety glasses. For detailed safety information, always consult the Safety
Data Sheet (SDS) provided by the supplier.

Conclusion

Dicyclohexyliodoborane stands out as a valuable tool for synthetic chemists aiming to
achieve high levels of stereocontrol. Its well-defined structure and predictable reactivity in
enolboration reactions make it an indispensable reagent for the synthesis of complex
molecules, particularly in the fields of natural product synthesis and pharmaceutical
development. Understanding the principles behind its synthesis and application allows
researchers to harness its full potential in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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